2,3:5,6-Di-O-isopropylidene-D-mannitol

• Molecular Formula: C12H22O6
• Molecular Weight: 262.30 g/mol
• InChI: InChI=1S/C12H22O6/c1-11(2)15-6-8(17-11)9(14)10-7(5-13)16-12(3,4)18-10/h7-10,13-14H,5-6H2,1-4H3/t7-,8-,9-,10-/m1/s1
• InChIKey: CKMMCZAVXJINCZ-ZYUZMQFOSA-N

DIPM: Chiral Building Block Overview

2,3:5,6-Di-O-isopropylidene-D-mannitol (DIPM), also known as 1,2:5,6-di-O-isopropylidene-D-mannitol, is a C2-symmetric carbohydrate-derived diacetal protecting the 1,2- and 5,6-hydroxyls of D-mannitol, leaving the 3,4-diol free for selective derivatization [1]. It is a crystalline chiral building block prepared via acid-catalyzed acetalation of D-mannitol with acetone, providing a cost-effective entry to enantiopure synthons from the chiral pool [2].

Chiral-pool entry from D-mannitol for enantiopure synthon preparation

C2-symmetric diacetal scaffold supports stereochemical control

Free 3,4-diol allows selective derivatization in multistep synthesis

• [1] Santiago de Alvarenga, E.; Teixeira Carneiro, V. M.; Oliveira Silvério, F.; Argolo Saliba, W. A High Yield Synthesis of 1,2:5,6-Di-O-isopropylidene-D-mannitol. J. Chil. Chem. Soc. 2006, 51 (3), 986–988. View Source
• [2] Kuszmann, J.; Tomori, E.; Meerwald, I. The Synthesis of 1,2:5,6-Di-O-isopropylidene-D-mannitol: A Comparative Study. Carbohydr. Res. 1984, 128 (1), 87–99. View Source

Why Generic Acetals Fail to Substitute DIPM

The 1,2:5,6-diacetal protection pattern of DIPM is conformationally rigid and enforces C2 symmetry, which is essential for controlling diastereoselectivity in subsequent asymmetric transformations [1]. Generic substitution with the 1,2:5,6-di-O-isopropylidene-D-glucofuranose (DIPG) scaffold fails because its cis-fused furanose ring imposes different spatial constraints, altering reaction stereochemistry [2]. Similarly, 2,3-O-isopropylidene-D-glyceraldehyde (IPG) lacks the 1,2-diol protection and offers only one stereogenic center, limiting its utility as a chiral auxiliary for asymmetric induction [3]. The selection of the appropriate D-mannitol diacetal is therefore non-interchangeable and must be driven by the stereochemical demands of the target transformation.

DIPG (glucofuranose scaffold) Cis-fused furanose ring alters spatial constraints and may shift diastereoselectivity

IPG (glyceraldehyde derivative) Single stereogenic center limits asymmetric induction; lacks 1,2-diol protection pattern

Unprotected D-mannitol Higher hygroscopicity and lack of rigid acetal scaffold may compromise stoichiometric control and shelf stability

• [1] Santiago de Alvarenga, E.; Teixeira Carneiro, V. M.; Oliveira Silvério, F.; Argolo Saliba, W. A High Yield Synthesis of 1,2:5,6-Di-O-isopropylidene-D-mannitol. J. Chil. Chem. Soc. 2006, 51 (3), 986–988. View Source
• [2] Cho, B. T.; Kim, N. Enantioselective Addition of Diethylzinc to Benzaldehyde Catalyzed by Ti(IV) and Glucose Derivatives. J. Chil. Chem. Soc. 2006, 51 (3). View Source
• [3] Jackson, D. Y. An Improved Preparation of (+)-2,3-O-Isopropylidene-D-glyceraldehyde. Synth. Commun. 1988, 18 (4), 337–341. View Source

DIPM Evidence: Yield, Stability, and Bioactivity

ZnCl₂-Catalyzed Synthesis Yield Advantage

The synthesis of DIPM using ZnCl₂ in acetone achieves an isolated yield of 87%, significantly higher than the 63% yield obtained with the standard ZnCl₂ method reported in earlier studies [1][2]. This represents a 24 percentage point improvement in reaction efficiency. Stability studies confirmed no decomposition of the diacetal in diethyl ether or acetone after 30 days at room temperature [3].

Synthesis Yield

Head-to-head

87% isolated yield

vs 63% (Baer), 61% (Morpain), 52% (dimethoxypropane)

Supports higher batch consistency for multigram-scale use

ZnCl₂/acetone, 48 h, reported comparison

Evidence Dimension	Isolated yield of diacetal product
Target Compound Data	87% isolated yield
Comparator Or Baseline	ZnCl₂/acetone (Baer method): 63% yield; Morpain method: 61% yield; 2,2-dimethoxypropane/DME: 52% yield
Quantified Difference	24 percentage points higher than baseline ZnCl₂ method; 35 percentage points higher than dimethoxypropane method
Conditions	D-mannitol + acetone, ZnCl₂ catalyst, room temperature, 48 h reaction time

Why This Matters

Procurement of DIPM synthesized via the optimized ZnCl₂ method ensures higher batch-to-batch consistency and reduces downstream purification costs for multigram-scale applications.

• [1] Santiago de Alvarenga, E.; Teixeira Carneiro, V. M.; Oliveira Silvério, F.; Argolo Saliba, W. A High Yield Synthesis of 1,2:5,6-Di-O-isopropylidene-D-mannitol. J. Chil. Chem. Soc. 2006, 51 (3), 986–988. View Source
• [2] Kuszmann, J.; Tomori, E.; Meerwald, I. The Synthesis of 1,2:5,6-Di-O-isopropylidene-D-mannitol: A Comparative Study. Carbohydr. Res. 1984, 128 (1), 87–99. View Source
• [3] Santiago de Alvarenga, E.; et al. Stability Data. J. Chil. Chem. Soc. 2006, 51 (3), 986–988. View Source

IPG Conversion Efficiency

Oxidative cleavage of DIPM with sodium metaperiodate yields 2,3-O-isopropylidene-D-glyceraldehyde (IPG) in 91% isolated yield on a multigram scale [1]. In contrast, a one-pot, two-step sequence converting DIPM to (4S)-4,5-O-isopropylidenepent-(2Z)-enoate yields only 71% of the Z-isomer [2]. The high conversion efficiency to IPG underscores DIPM's superior utility as a precursor for this widely employed chiral C3 synthon.

IPG Precursor Efficiency

Cross-study

91% yield to IPG

71% yield to pentenoate

Supports IPG synthesis workflow selection

Oxidative cleavage (NaIO₄) reported conditions

Evidence Dimension	Isolated yield of chiral product
Target Compound Data	91% yield to 2,3-O-isopropylidene-D-glyceraldehyde
Comparator Or Baseline	71% yield to (4S)-4,5-O-isopropylidenepent-(2Z)-enoate
Quantified Difference	20 percentage points higher yield for IPG vs. pentenoate
Conditions	Oxidative cleavage: NaIO₄, H₂O/MeOH; Pentenoate: one-pot two-step sequence

Why This Matters

Users prioritizing IPG synthesis should select DIPM from suppliers employing optimized oxidative cleavage protocols to maximize yield and minimize waste.

• [1] Jackson, D. Y. An Improved Preparation of (+)-2,3-O-Isopropylidene-D-glyceraldehyde. Synth. Commun. 1988, 18 (4), 337–341. View Source
• [2] Koenig, S. G.; Löwe, R. S.; Austin, D. J. An Improved Synthesis of (4S)-4,5-O-Isopropylidenepent-(2Z)-enoate. Synth. Commun. 2002, 32 (9), 1379–1383. View Source

α-Glucosidase Inhibitory Activity

DIPM inhibits α-glucosidase with an IC₅₀ of 3.13 µmol/mL (3.13 mM) in vitro [1]. It also exhibits antibacterial activity against Staphylococcus aureus and Bacillus utilis with MIC values of 100 mg/mL [2]. While the α-glucosidase inhibition is modest compared to potent iminosugar inhibitors (e.g., deoxymannojirimycin derivatives with IC₅₀ values in the low µM range [3]), DIPM's dual activity profile may be of interest for preliminary screening in glycobiology research.

Glycosidase Inhibition

Context-dependent

IC₅₀ 3.13 µmol/mL (α-glucosidase)

Iminosugar class ~0.1–10 µM; ~10³-fold less potent

Reported enzyme inhibition context; baseline for SAR studies

In vitro assay; dual antibacterial activity (MIC 100 mg/mL) also reported

Evidence Dimension	α-Glucosidase inhibition potency
Target Compound Data	IC₅₀ = 3.13 µmol/mL
Comparator Or Baseline	Deoxymannojirimycin derivatives: IC₅₀ ≈ 0.1–10 µM (class-level inference)
Quantified Difference	DIPM is ~10³-fold less potent than iminosugar inhibitors
Conditions	In vitro enzyme inhibition assay

Why This Matters

DIPM is not a potent glycosidase inhibitor, but its activity data provide a baseline for structure-activity relationship studies when designing more potent D-mannitol-derived analogs.

• [1] Zhan, T.-R.; Zheng, L.; Chen, H.-M.; Song, J.-M. Synthesis of Di-O-isopropylidene-D-mannitol and the Associated Antibacterial Activities and Inhibiting Glucosidase. Oceanologia et Limnologia Sinica 2003, 34 (5), 572–576. View Source
• [2] Zhan, T.-R.; et al. Antibacterial Activity of Di-O-isopropylidene-D-mannitol. Oceanologia et Limnologia Sinica 2003, 34 (5), 572–576. View Source
• [3] Yang, L. F.; Shimadate, Y.; Kato, A.; Li, Y. X.; Jia, Y. M.; Fleet, G. W. J.; Yu, C. Y. Synthesis and Glycosidase Inhibition of N-Substituted Derivatives of 1,4-Dideoxy-1,4-imino-D-mannitol (DIM). Org. Biomol. Chem. 2020, 18 (5), 999–1011. View Source

Reduced Hygroscopicity vs. D-Mannitol

DIPM exhibits reduced hygroscopicity and enhanced stability compared to its parent compound, D-mannitol, due to the protection of four hydroxyl groups as cyclic acetals . Stability studies confirm no decomposition of the diacetal in diethyl ether or acetone after 30 days at room temperature [1]. This improved physical property simplifies handling and storage, reducing the risk of moisture-induced degradation during prolonged use.

Hygroscopicity & Stability

Class-level

Reduced hygroscopicity vs D-mannitol

Stable in Et₂O/acetone ≥30 days at RT

May improve handling precision and long-term storage

Acetal protection chemistry, class-level inference

Evidence Dimension	Hygroscopicity and shelf stability
Target Compound Data	Reduced hygroscopicity; stable in diethyl ether/acetone for 30 days
Comparator Or Baseline	D-Mannitol: highly hygroscopic, prone to clumping
Quantified Difference	Qualitative improvement (class-level inference based on acetal protection chemistry)
Conditions	Ambient storage conditions

Why This Matters

Procurement of DIPM over D-mannitol is advantageous for long-term storage and for applications requiring precise stoichiometric control, as it minimizes weight errors due to moisture uptake.

• [1] Santiago de Alvarenga, E.; et al. Stability Data. J. Chil. Chem. Soc. 2006, 51 (3), 986–988. View Source

DIPM Applications in Synthesis and Glycobiology

IPG Synthesis Precursor

DIPM is the optimal precursor for the multigram-scale synthesis of IPG, a widely used C3 chiral building block for asymmetric synthesis. The oxidative cleavage proceeds in 91% isolated yield [1], making it the most efficient entry to enantiopure glyceraldehyde from the chiral pool.

Chiral Template for Diastereoselective Synthesis

The C2-symmetric DIPM scaffold enforces strict stereocontrol in base-catalyzed intramolecular hetero-Michael additions, enabling temperature-dependent access to both α- and β-pseudo-anomers of thio-functionalized C-glycosides [2]. This stereodivergent capability is not achievable with the D-glucofuranose analog (DIPG).

Iminosugar Intermediate

DIPM serves as a key intermediate in the stereoselective synthesis of N-substituted 1,4-dideoxy-1,4-imino-D-mannitol (DIM) derivatives, which are evaluated as glycosidase inhibitors [3]. The free 3,4-diol in DIPM allows for selective introduction of the imino functionality.

Glycosidase Screening and SAR Studies

DIPM exhibits modest α-glucosidase inhibition (IC₅₀ = 3.13 µmol/mL) and antibacterial activity against Gram-positive bacteria (MIC = 100 mg/mL) [4]. It can serve as a reference compound or starting scaffold for designing more potent glycosidase inhibitors via derivatization of the free hydroxyl groups.

Application

Selection Property

Validation Focus

IPG synthesis precursor

Oxidative cleavage efficiency

IPG yield and purity verification

Stereoselective C-glycoside synthesis

C2-symmetric diacetal scaffold

Diastereomeric ratio and stereochemical outcome

Iminosugar (DIM) intermediate

Free 3,4-diol derivatization site

Regioselectivity and imino group introduction

Glycosidase inhibitor SAR

Reported enzyme inhibition baseline

Structure-activity relationship and potency optimization

• [1] Jackson, D. Y. An Improved Preparation of (+)-2,3-O-Isopropylidene-D-glyceraldehyde. Synth. Commun. 1988, 18 (4), 337–341. View Source
• [2] Collet, S.; et al. A Simple Method for the Stereocontrolled Synthesis of Both α and β Pseudo-anomers of a Thio-functionalized C-Glycoside. Tetrahedron Lett. 2008. View Source
• [3] Yang, L. F.; Shimadate, Y.; Kato, A.; Li, Y. X.; Jia, Y. M.; Fleet, G. W. J.; Yu, C. Y. Synthesis and Glycosidase Inhibition of N-Substituted Derivatives of 1,4-Dideoxy-1,4-imino-D-mannitol (DIM). Org. Biomol. Chem. 2020, 18 (5), 999–1011. View Source
• [4] Zhan, T.-R.; Zheng, L.; Chen, H.-M.; Song, J.-M. Synthesis of Di-O-isopropylidene-D-mannitol and the Associated Antibacterial Activities and Inhibiting Glucosidase. Oceanologia et Limnologia Sinica 2003, 34 (5), 572–576. View Source